Cas no 30882-59-8 ((3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol)

• Product Name: (3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol
• CAS No: 30882-59-8
• MF: C₂₅H₄₃BO₃
• MW: 402.418128252029
• CID: 2664373
• Update Time: 2023-08-06

(3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol Chemical and Physical Properties

Names and Identifiers

• (20R)-17,20-[(tert-Butylboranediyl)bis(oxy)]-5β-pregnan-3α-ol
• (3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,1
• (3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol

• Inchi： 1S/C25H43BO3/c1-16-25(29-26(28-16)22(2,3)4)14-11-21-19-8-7-17-15-18(27)9-12-23(17,5)20(19)10-13-24(21,25)6/h16-21,27H,7-15H2,1-6H3/t16-,17-,18-,19-,20+,21+,23+,24+,25+/m1/s1
• InChI Key： KIVZCERHRUVXFW-CEQOQNILSA-N
• SMILES： O1B(C(C)(C)C)O[C@H](C)[C@@]21CC[C@H]1[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

• Exact Mass: 402.331
• Monoisotopic Mass: 402.331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7